Cas no 63969-80-2 (ethyl 3-(2-formylphenyl)propanoate)

• Product name: ethyl 3-(2-formylphenyl)propanoate
• CAS No: 63969-80-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 961053
• PubChem ID: 12241422

ethyl 3-(2-formylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-formylphenyl)propanoate
• 3-(2-Formylphenyl)Propanoic Acid Ethyl Ester
• AG-G-38922
• CTK5C0323
• MB05786
• DB-319396
• DTXSID90482018
• SCHEMBL3174502
• 63969-80-2

• Inchi： InChI=1S/C12H14O3/c1-2-15-12(14)8-7-10-5-3-4-6-11(10)9-13/h3-6,9H,2,7-8H2,1H3
• InChI Key： JURVVSZGQBYHPR-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.99480